6,7-dimethoxy-4-{octahydrocyclopenta[c]pyrrol-2-yl}quinazoline

• IUPAC Name: 4-(3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-2-yl)-6,7-dimethoxyquinazoline
• InChI: InChI=1S/C17H21N3O2/c1-21-15-6-13-14(7-16(15)22-2)18-10-19-17(13)20-8-11-4-3-5-12(11)9-20/h6-7,10-12H,3-5,8-9H2,1-2H3
• InChI Key: WLEJDYHZMKCIQM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C(=NC=N2)N3CC4CCCC4C3)OC
• Molecular Formula: C17H21N3O2
• Molecular Weight: 299.37 g/mol

Description

The compound “6,7-dimethoxy-4-{octahydrocyclopenta[c]pyrrol-2-yl}quinazoline” is a part of a series that emerged from a library of 4-amino-6,7-dimethoxyquinazolines. This series was designed using a papaverine-based pharmacophore model for PDE10A inhibition.

Synthesis Analysis

The synthesis of this compound involved the use of a papaverine-based pharmacophore model for PDE10A inhibition. This model was used to design a library of 4-amino-6,7-dimethoxyquinazolines. From this library, an aryl ether pyrrolidyl 6,7-dimethoxyquinazoline series emerged.

Molecular Structure Analysis

The molecular structure of the “octahydrocyclopenta[c]pyrrole” part of the compound has been provided. It has a molecular formula of C7H13N.

Physical And Chemical Properties Analysis

The “octahydrocyclopenta[c]pyrrole” part of the compound has a molecular weight of 111.18.

Scientific Research Applications

PDE10A Inhibition

. .

Analgesic Properties

. .

Synthesis of Isoquinoline Alkaloids

. .

Drug Discovery

The compound’s unique structure and properties make it a valuable tool in drug discovery. .

Neurological Research

Given its role in PDE10A inhibition, the compound is of interest in neurological research. .

Pharmacological Screening

The compound’s analgesic properties make it a candidate for pharmacological screening. .

Mechanism of Action

Target of Action

It is known that quinazoline derivatives have been evaluated for their antiproliferative activities against human cancer cell lines .

Mode of Action

It is known that quinazoline derivatives have been used in the design of kinase inhibitors . Kinase inhibitors work by blocking the action of kinases, which are enzymes that add a phosphate group to other proteins in cells. This can affect many cellular processes and signaling pathways.

Result of Action

It is known that quinazoline derivatives have shown potent antiproliferative activity against certain cancer cell lines .

Future Directions

The series that includes “6,7-dimethoxy-4-{octahydrocyclopenta[c]pyrrol-2-yl}quinazoline” was designed for increasing PDE10A inhibitory potency and selectivity. This suggests potential future directions in the development of more potent and selective inhibitors of PDE10A.